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An In-depth Technical Guide to the Safe Handling and Storage of Hexachloroethane

Introduction

Hexachloroethane (C₂Cl₆) is a colorless, crystalline solid with a camphor-like odor that

sublimes at atmospheric pressure.[1][2] While historically used in various applications, its use

in modern research, particularly in drug development, is infrequent but may occur in specific

synthetic pathways or as a byproduct.[2][3] Given its significant health and environmental

hazards, including its classification as a suspected carcinogen and its high toxicity to aquatic

life, strict adherence to safety protocols is paramount for any laboratory handling this

compound.[4][5][6]

This guide provides a comprehensive overview for researchers, scientists, and drug

development professionals on the safe handling, storage, and disposal of hexachloroethane
in a laboratory setting. It outlines the necessary engineering controls, personal protective

equipment (PPE), and emergency procedures to mitigate risks and ensure a safe working

environment.

Hazard Identification and Toxicological Profile
Hexachloroethane poses multiple hazards. It is an irritant to the skin, eyes, and respiratory

system.[5][7] Acute exposure can act as a central nervous system depressant, while chronic

exposure may lead to liver and kidney damage.[1][5][8] It is classified as a Group 2B "possibly
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carcinogenic to humans" by IARC and is reasonably anticipated to be a human carcinogen by

the NTP.[4][6]

Data Presentation
The following tables summarize the key quantitative data for hexachloroethane.

Table 1: Physical and Chemical Properties of Hexachloroethane

Property Value Source

Chemical Formula C₂Cl₆ [2][5]

Molecular Weight 236.74 g/mol [5][8]

Appearance
Colorless to white crystalline

solid
[1][3]

Odor Camphor-like [1][8]

Melting Point 183 - 185 °C (Sublimes) [2][7]

Boiling Point 186 °C (Sublimes) [2][5]

Vapor Pressure 0.21 - 0.4 mmHg @ 20 °C [1][5]

Vapor Density 8.16 (Air = 1) [1][5]

Specific Gravity 2.091 g/cm³ @ 20 °C [5][9]

Water Solubility Insoluble (<1 mg/mL) [1][5][8]

Flash Point Non-combustible [2][10]

Table 2: Workplace Exposure Limits

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.sigmaaldrich.com/TW/en/sds/aldrich/185442?userType=undefined
https://wwwn.cdc.gov/TSP/PHS/PHS.aspx?phsid=868&toxid=169
https://www.benchchem.com/product/b051795?utm_src=pdf-body
https://www.benchchem.com/product/b051795?utm_src=pdf-body
https://en.wikipedia.org/wiki/Hexachloroethane
https://pim-resources.coleparmer.com/sds/48183.pdf
https://pim-resources.coleparmer.com/sds/48183.pdf
https://www.epa.gov/sites/default/files/2016-09/documents/hexachloroethane.pdf
https://cameochemicals.noaa.gov/chemical/833
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0981.pdf
https://cameochemicals.noaa.gov/chemical/833
https://www.epa.gov/sites/default/files/2016-09/documents/hexachloroethane.pdf
https://en.wikipedia.org/wiki/Hexachloroethane
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-4-02.pdf
https://en.wikipedia.org/wiki/Hexachloroethane
https://pim-resources.coleparmer.com/sds/48183.pdf
https://cameochemicals.noaa.gov/chemical/833
https://pim-resources.coleparmer.com/sds/48183.pdf
https://cameochemicals.noaa.gov/chemical/833
https://pim-resources.coleparmer.com/sds/48183.pdf
https://pim-resources.coleparmer.com/sds/48183.pdf
https://www.cpachem.com/msds?num=SB441&dnl=sd_-_Hexachloroethane_%5BCAS_67-72-1%5D_%28SB441%29_%28EU%29.pdf
https://cameochemicals.noaa.gov/chemical/833
https://pim-resources.coleparmer.com/sds/48183.pdf
https://www.epa.gov/sites/default/files/2016-09/documents/hexachloroethane.pdf
https://en.wikipedia.org/wiki/Hexachloroethane
https://www.cdc.gov/niosh/npg/npgd0316.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organization Limit (8-hr TWA) Notes Source

OSHA (PEL) 1 ppm (10 mg/m³)

Legal airborne

permissible exposure

limit.

[3][5]

NIOSH (REL) 1 ppm (10 mg/m³)

Recommended

exposure limit (10-hr

TWA). Potential

occupational

carcinogen.

[2][3][5]

ACGIH (TLV) 1 ppm (10 mg/m³)

Skin notation -

potential for significant

contribution to overall

exposure via skin.

[5]

NIOSH (IDLH) 300 ppm

Immediately

Dangerous to Life or

Health.

[5]

Table 3: Toxicological Data

Test Species Route Value Source

LD50 Rat Oral 4460 mg/kg [4][5]

LD50 Rabbit Dermal 32,000 mg/kg [4][5]

LC50 (96h) Rainbow Trout Aquatic 0.84 mg/L [4]

LC50 (48h) Water Flea Aquatic 1.36 mg/L [4]

Table 4: Incompatible Materials and Hazardous Decomposition Products
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Category Examples Source

Incompatible Materials

Strong bases (e.g., sodium

hydroxide), strong oxidizing

agents (e.g., perchlorates,

peroxides), and metals (e.g.,

hot iron, zinc, aluminum).

[3][5][11][12]

Hazardous Decomposition

When heated or in a fire,

produces poisonous and

irritating gases such as

hydrogen chloride and

phosgene.

[3][5]

Engineering Controls and Personal Protective
Equipment (PPE)
A combination of robust engineering controls and appropriate PPE is essential to minimize

exposure.

Engineering Controls: All work with hexachloroethane must be conducted in a well-

ventilated area.[7][11]

Chemical Fume Hood: All weighing and handling of hexachloroethane powder must be

performed inside a certified chemical fume hood to control dust and vapors.[4]

Ventilation: Use adequate general or local exhaust ventilation to keep airborne

concentrations below permissible exposure limits.[3][5]

Safety Equipment: Emergency eyewash stations and safety showers must be readily

accessible in the immediate work area.[3][7][11]

Personal Protective Equipment (PPE): PPE must be selected based on the specific tasks

being performed.[13]

Eye and Face Protection: Wear chemical safety goggles as described by OSHA

regulations (29 CFR 1910.133).[5][11] A face shield should be worn in addition to goggles
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when there is a splash hazard.[3]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and

protective clothing to prevent skin contact.[5][11][14] Contaminated work clothes should

not be taken home.[3]

Respiratory Protection: If engineering controls do not maintain airborne concentrations

below the 1 ppm exposure limit, or when dust is generated, a NIOSH-approved respirator

must be used in accordance with OSHA's respirator standard (29 CFR 1910.134).[5][11]

For potential exposures over 1 ppm, a supplied-air respirator with a full facepiece is

recommended.[3]

Experimental Protocols
The following protocols detail the required procedures for safely handling and storing

hexachloroethane in the laboratory.

Protocol 3.1: Safe Handling of Hexachloroethane
Pre-Handling Review: Before beginning work, review the Safety Data Sheet (SDS) for

hexachloroethane.[4] Ensure all necessary engineering controls are functioning and

required PPE is available.

Work Area Preparation: Conduct all manipulations of solid hexachloroethane within a

chemical fume hood.[4] Cover the work surface with absorbent, disposable bench paper.

Personal Protective Equipment: Don all required PPE, including a lab coat, chemical safety

goggles, and appropriate gloves.[5]

Weighing and Transfer: Use spark-proof tools and equipment. When weighing, use a tared

container inside the fume hood to minimize contamination of the balance. Avoid generating

dust during transfers.[4][5]

Post-Handling: After use, tightly close the primary container.[3][11]

Decontamination: Decontaminate the work area by carefully wiping surfaces with a suitable

solvent and then washing with soap and water.[14] Dispose of all contaminated materials

(bench paper, wipes, etc.) as hazardous waste.[14]
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Hygiene: Wash hands and forearms thoroughly with soap and water after removing gloves

and before leaving the laboratory.[3][5] Do not eat, drink, or smoke in areas where

hexachloroethane is handled.[3]

Protocol 3.2: Storage of Hexachloroethane
Container Requirements: Store hexachloroethane in its original, tightly closed container.[3]

[11] Ensure the label is legible and intact.

Storage Location: Store in a designated, locked, cool, dry, and well-ventilated area.[3][4][7]

Segregation: Store away from incompatible materials such as strong bases, oxidizing

agents, and reactive metals.[3][5][11] Do not store acids and bases together.[15]

Inventory Management: Maintain a minimal inventory. Order only the quantity needed for the

experiment or for use within a 1-2 year period.[16]

General Practices: Do not store chemicals on the floor or above eye level.[17][18] Store

liquids in secondary containment trays.[16]
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Caption: Logical workflow for the safe handling of Hexachloroethane.
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Emergency Procedures
Preparedness is critical for responding to accidents involving hexachloroethane.[19]

Protocol 4.1: Spill Response
Evacuation and Notification: In case of a spill, immediately alert personnel in the vicinity.[3]

Evacuate the area if the spill is large, in a poorly ventilated space, or presents an immediate

respiratory hazard.[14]

Assessment: Assess the spill size and associated hazards. For minor spills where you are

trained and have the correct equipment, proceed with cleanup. For major spills, evacuate

and contact the institution's Environmental Health & Safety (EHS) department or emergency

response team.

Control and Containment: If safe to do so, prevent the spread of the powder.[19] Do not use

water. For solid spills, use a dike of absorbent material like sand or vermiculite to surround

the area.[14]

Cleanup:

Wear appropriate PPE, including respiratory protection, gloves, and safety goggles.[14]

Carefully sweep or scoop the spilled solid material into a labeled, sealable hazardous

waste container.[3][5][20] Avoid creating dust.[5]

Use absorbent pads to clean any remaining residue.

Decontamination: Once the bulk material is collected, decontaminate the spill surface with

soap and water.[3][14] Collect the decontamination materials (wipes, water) as hazardous

waste.[20]

Disposal: Seal and label the container with "Hazardous Waste: Hexachloroethane" and

arrange for disposal through your institution's EHS office.[3][14]

Restock: Replenish all used items in the spill kit.[20]
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Caption: Decision workflow for responding to a Hexachloroethane spill.
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Protocol 4.2: First Aid Measures
Immediate first aid is critical following any exposure.[12]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[3][5] Seek immediate medical

attention from an ophthalmologist.[4]

Skin Contact: Remove all contaminated clothing immediately.[3][4] Wash the affected skin

area thoroughly with soap and large amounts of water.[3] Seek medical attention if irritation

develops.[4]

Inhalation: Move the victim to fresh air at once.[5][21] If breathing has stopped, provide

artificial respiration.[5][21] Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting.[1][5] If the victim is conscious and alert, give two glasses

of water to drink.[4][5] Never give anything by mouth to an unconscious person.[5] Seek

immediate medical attention.[1][5]

Waste Disposal
All hexachloroethane waste, including empty containers and contaminated materials from

cleanups, must be handled as hazardous waste.

Classification: Hexachloroethane is listed by the EPA as a hazardous waste with the RCRA

waste code U131.[11][14]

Collection: Collect all waste in a designated, leak-proof, and properly labeled container.[4]

[14] The label must clearly state "Hazardous Waste" and identify the contents.[14]

Storage: Store waste containers in a designated hazardous waste accumulation area, away

from incompatible materials.[14]

Disposal: Arrange for pickup and disposal through your institution's licensed hazardous

waste disposal contractor or EHS department.[3][4] Do not dispose of hexachloroethane
down the drain or in regular trash.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. HEXACHLOROETHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

2. Hexachloroethane - Wikipedia [en.wikipedia.org]

3. nj.gov [nj.gov]

4. sigmaaldrich.com [sigmaaldrich.com]

5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

6. Hexachloroethane | Public Health Statement | ATSDR [wwwn.cdc.gov]

7. synquestlabs.com [synquestlabs.com]

8. epa.gov [epa.gov]

9. cpachem.com [cpachem.com]

10. CDC - NIOSH Pocket Guide to Chemical Hazards - Hexachloroethane [cdc.gov]

11. fishersci.com [fishersci.com]

12. restoredcdc.org [restoredcdc.org]

13. sams-solutions.com [sams-solutions.com]

14. benchchem.com [benchchem.com]

15. Safety Manual | Chemistry [chem.duke.edu]

16. 7.9.1 General Storage Guidelines | Environment, Health and Safety [ehs.cornell.edu]

17. towson.edu [towson.edu]

18. chemstore.ie [chemstore.ie]

19. acs.org [acs.org]

20. 5.4.1.1 Incidental Spill Cleanup Procedures | Environment, Health and Safety
[ehs.cornell.edu]

21. First Aid - Dealing with Toxins and Toxic Fumes [moh.gov.sa]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b051795?utm_src=pdf-custom-synthesis
https://cameochemicals.noaa.gov/chemical/833
https://en.wikipedia.org/wiki/Hexachloroethane
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0981.pdf
https://www.sigmaaldrich.com/TW/en/sds/aldrich/185442?userType=undefined
https://pim-resources.coleparmer.com/sds/48183.pdf
https://wwwn.cdc.gov/TSP/PHS/PHS.aspx?phsid=868&toxid=169
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-4-02.pdf
https://www.epa.gov/sites/default/files/2016-09/documents/hexachloroethane.pdf
https://www.cpachem.com/msds?num=SB441&dnl=sd_-_Hexachloroethane_%5BCAS_67-72-1%5D_%28SB441%29_%28EU%29.pdf
https://www.cdc.gov/niosh/npg/npgd0316.html
https://www.fishersci.com/store/msds?partNumber=AC148540010&countryCode=US&language=en
https://www.restoredcdc.org/www.cdc.gov/niosh/npg/npgd0316.html
https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://www.benchchem.com/pdf/Proper_Disposal_of_Hexachloroethane_13C_A_Guide_for_Laboratory_Professionals.pdf
https://chem.duke.edu/about/safety-manual
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-7-safe-chemical-use/79-0
https://www.towson.edu/public-safety/environmental-health-safety/documents/chemicalstorageguidelinesupdated.pdf
https://www.chemstore.ie/knowledge-store/expert-guide-safe-storage-hazardous-materials-laboratories/
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://www.moh.gov.sa/en/HealthAwareness/EducationalContent/Firstaid/Pages/018.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Safe handling and storage of Hexachloroethane in the
lab]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051795#safe-handling-and-storage-of-
hexachloroethane-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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